Cas no 1123169-59-4 (3-(2-Fluorobenzyl)thio-1-propanamine)

3-(2-Fluorobenzyl)thio-1-propanamine structure
1123169-59-4 structure
Product Name:3-(2-Fluorobenzyl)thio-1-propanamine
CAS No:1123169-59-4
MF:C10H14FNS
MW:199.288264751434
MDL:MFCD12198498
CID:1087939
PubChem ID:37134699
Update Time:2025-04-20

3-(2-Fluorobenzyl)thio-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • 3-((2-Fluorobenzyl)thio)propan-1-amine
    • 3-[(2-Fluorobenzyl)sulfanyl]-1-propanamine
    • 3-[(2-fluorobenzyl)thio]-1-propanamine(SALTDATA: FREE)
    • 3-{[(2-fluorophenyl)methyl]sulfanyl}propan-1-amine
    • 1123169-59-4
    • 3-[(2-fluorobenzyl)sulfanyl]propan-1-amine
    • AKOS000430589
    • 3-[(2-fluorobenzyl)thio]-1-propanamine
    • BS-37038
    • CS-0335333
    • MFCD12198498
    • 3-[(2-fluorophenyl)methylsulfanyl]propan-1-amine
    • STK873726
    • 3-(2-Fluorobenzyl)thio-1-propanamine
    • MDL: MFCD12198498
    • Inchi: 1S/C10H14FNS/c11-10-5-2-1-4-9(10)8-13-7-3-6-12/h1-2,4-5H,3,6-8,12H2
    • InChI Key: DMYIFAMQXJFTJA-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1F)CCCN

Computed Properties

  • Exact Mass: 199.083
  • Monoisotopic Mass: 199.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.3A^2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 46-49℃
  • Boiling Point: 290.1±25.0 °C at 760 mmHg
  • Flash Point: 129.2±23.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(2-Fluorobenzyl)thio-1-propanamine Security Information

3-(2-Fluorobenzyl)thio-1-propanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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